2-(3-(3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl)-4,6-dimethyl-2-oxopyridin-1(2H)-yl)-N-(5-fluoro-2-methylphenyl)acetamide

• IUPAC Name: 2-[3-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-4,6-dimethyl-2-oxopyridin-1-yl]-N-(5-fluoro-2-methylphenyl)acetamide
• InChI: InChI=1S/C24H20ClFN4O3/c1-13-7-8-18(26)11-19(13)27-20(31)12-30-15(3)9-14(2)21(24(30)32)23-28-22(29-33-23)16-5-4-6-17(25)10-16/h4-11H,12H2,1-3H3,(H,27,31)
• InChI Key: GMHNBMCDDWNKTC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)F)NC(=O)CN2C(=CC(=C(C2=O)C3=NC(=NO3)C4=CC(=CC=C4)Cl)C)C
• Molecular Formula: C24H20ClFN4O3
• Molecular Weight: 466.9 g/mol

Description

2-(3-(3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl)-4,6-dimethyl-2-oxopyridin-1(2H)-yl)-N-(5-fluoro-2-methylphenyl)acetamide is a useful research compound. Its molecular formula is C24H20ClFN4O3 and its molecular weight is 466.9. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Assessment of Fused Heterocyclic Compounds

Research by Karpina et al. (2019) focused on developing synthesis methods for novel acetamides bearing a 1,2,4-oxadiazole cycle, showing a broad range of interesting biological properties. This study highlights a synthetic approach that can be used to create diverse functionalized [1,2,4]triazolo[4,3-a]pyridine derivatives, potentially applicable to the compound (Karpina et al., 2019).

Antimicrobial Activity

Iqbal et al. (2017) synthesized acetamide derivatives bearing azinane and 1,3,4-oxadiazole heterocyclic cores, evaluating their antibacterial potentials. This research emphasizes the utility of similar structures in combating microbial resistance, suggesting potential antimicrobial applications for the compound of interest (Iqbal et al., 2017).

Antifungal and Apoptotic Effects

Çavușoğlu et al. (2018) reported on the synthesis of triazole-oxadiazole compounds with significant antifungal and apoptotic effects against Candida species, indicating a potential research avenue for the compound in antifungal applications (Çavușoğlu et al., 2018).

Pharmacological Evaluation

Panchal et al. (2020) designed and synthesized 1,3,4-oxadiazole derivatives, investigating their inhibition of Collapsin response mediator protein 1 (CRMP 1) as potential anticancer agents. This suggests a methodology for evaluating the pharmacological activities of the compound , particularly in cancer research (Panchal et al., 2020).